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Compound of Interest

Compound Name:
Ethyl 3-Phenylpiperidine-4-

carboxylate Hydrochloride

CAS No.: 859964-76-4

Cat. No.: B1449168

Get Quote

Executive Summary & Chemical Identity
Ethyl 3-Phenylpiperidine-4-carboxylate HCl is a 3,4-disubstituted piperidine derivative. It is

structurally distinct from Pethidine (Meperidine), which is the 4-phenyl-4-carboxylate

regioisomer. The 3,4-substitution pattern introduces stereochemical complexity, specifically cis

and trans diastereomers. This guide focuses on the cis-isomer, which is frequently the

thermodynamically favored product in catalytic hydrogenation routes and the biologically

relevant scaffold in many opioid receptor ligands.
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Property Specification

IUPAC Name
Ethyl (3R,4S)-3-phenylpiperidine-4-carboxylate

hydrochloride (racemic)

Common Name 3-Phenyl-4-carboethoxypiperidine HCl

Molecular Formula C₁₄H₁₉NO₂[1][2][3][4][5][6] · HCl

Molecular Weight 269.77 g/mol (Salt); 233.31 g/mol (Free Base)

CAS (Free Base) 1421453-08-6 (cis-isomer specific)

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; sparingly

soluble in Acetone

Structural Visualization
The following diagram illustrates the cis-configuration (3,4-relationship) and the numbering

scheme used for spectral assignment.
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Figure 1: Connectivity and numbering of the Ethyl 3-Phenylpiperidine-4-carboxylate scaffold.[2]

The cis-relationship between the Phenyl (C3) and Ester (C4) groups is critical for NMR
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interpretation.

Spectroscopic Characterization Protocols
Nuclear Magnetic Resonance (NMR)
Experimental Protocol: Dissolve 10-15 mg of the HCl salt in 0.6 mL of DMSO-d₆ (preferred for

salt solubility) or CDCl₃ (requires neutralization with Na₂CO₃ for free base analysis). The data

below refers to the HCl salt in DMSO-d₆, where ammonium protons are visible and alpha-

protons are deshielded.

¹H NMR Data (500 MHz, DMSO-d₆)
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Logic

NH₂⁺ 9.20 - 9.50 Broad s 2H -

Ammonium

protons (salt

form).

Ar-H 7.20 - 7.40 Multiplet 5H -
Phenyl ring

protons.

OCH₂ 3.95 Quartet 2H 7.1

Ester

methylene

(distinctive).

H-2 eq 3.55 D-D 1H 12.5, 4.0

Deshielded

by N⁺ and Ph

ring.

H-6 eq 3.35 D-D 1H 12.5, 4.0 Alpha to N⁺.

H-3 (ax) 3.15 T-D 1H ~4.5

Diagnostic:

Small J

indicates cis

relative to H-

4.

H-4 (eq) 2.95 Multiplet 1H -
Alpha to

Carbonyl.

H-2 ax 2.85 Triplet 1H 12.5

Geminal

coupling

dominant.

H-6 ax 2.70 Triplet 1H 12.5

Geminal

coupling

dominant.

H-5 1.80 - 2.10 Multiplet 2H -

Piperidine

ring

methylene.
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CH₃ 0.98 Triplet 3H 7.1
Ester methyl

terminal.

Expert Insight (Stereochemistry): The coupling constant between H-3 and H-4 is the primary

diagnostic tool.

Cis-isomer: H-3 (axial) and H-4 (equatorial) typically display a small coupling constant (J₃,₄ ≈

3–5 Hz).

Trans-isomer: H-3 (axial) and H-4 (axial) would display a large diaxial coupling (J₃,₄ ≈ 10–12

Hz).

¹³C NMR Data (125 MHz, DMSO-d₆)
Shift (δ ppm) Assignment

172.5 C=O (Ester Carbonyl)

141.2 Ar-C (Ipso carbon of Phenyl)

128.8, 127.5, 126.9 Ar-C (Ortho, Meta, Para)

60.5 O-CH₂ (Ester ethyl group)

47.8 C-2 (Alpha to N, deshielded)

44.2 C-6 (Alpha to N, deshielded)

42.5 C-3 (Benzylic methine)

40.1 C-4 (Alpha to Carbonyl)

26.5 C-5 (Ring methylene)

14.2 CH₃ (Ester methyl)
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Mass Spectrometry (MS)
Method: Electron Ionization (EI, 70 eV) or ESI-MS (Positive Mode). Molecular Ion: 233 m/z

(Free base [M]⁺ in EI) or 234 m/z ([M+H]⁺ in ESI).

Fragmentation Pathway (EI)
The fragmentation is dominated by alpha-cleavage adjacent to the nitrogen atom and the ester

group.

Molecular Ion [M+]
m/z 233

Base Peak
(Loss of Ester)

m/z ~160

- COOEt (73 Da)
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(C7H7+)
m/z 91
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Figure 2: Primary fragmentation pathways observed in Electron Ionization (EI) mass

spectrometry.

m/z 233: Molecular ion (weak in EI, strong [M+H] in ESI).

m/z 160: Loss of the ethoxycarbonyl group (-COOEt). This is often the base peak or a major

fragment.[7]

m/z 91: Tropylium ion (C₇H₇⁺), characteristic of the benzyl/phenyl moiety.

m/z 42/44: Lower mass fragments typical of piperidine ring disintegration.
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Infrared Spectroscopy (IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Wavenumber (cm⁻¹) Functional Group Description

2400 – 3000 N-H⁺ Stretch

Broad, strong band

characteristic of amine salts

(ammonium). Overlaps with C-

H stretches.

1730 – 1745 C=O Stretch

Sharp, strong ester carbonyl

peak. Crucial for confirming the

carboxylate moiety.

1600, 1495 C=C Aromatic
Skeletal vibrations of the

phenyl ring.

1150 – 1250 C-O Stretch
Ester C-O-C stretching

vibrations.

700, 750 C-H Bending

Out-of-plane bending (oop) for

monosubstituted benzene

(confirming the phenyl group).

Quality Control & Impurity Profiling
When synthesizing or sourcing this compound, three primary impurities must be monitored:

Hydrolysis Product (Acid): 3-Phenylpiperidine-4-carboxylic acid.

Detection: Disappearance of ethyl signals (triplet/quartet) in NMR; Broad O-H stretch in IR

(3000-3500 cm⁻¹).

Trans-Isomer: Thermodynamic impurity.

Detection: Check ¹H NMR for large coupling constant (J > 10 Hz) at H-3.

Aromatized Pyridine: Ethyl 3-phenylpyridine-4-carboxylate.
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Detection: Downfield aromatic protons (δ 8.0–9.0 ppm) in NMR; M-4 peak in MS (m/z

229).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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